Cas no 1807000-66-3 (2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-carboxylic acid)

• Product Name: 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-carboxylic acid
• CAS No: 1807000-66-3
• MF: C₇H₃BrF₂N₂O₄
• MW: 297.010527849197
• CID: 4862476
• Update Time: 2025-05-21

2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-carboxylic acid

• Inchi： 1S/C7H3BrF2N2O4/c8-5-4(7(13)14)3(6(9)10)2(1-11-5)12(15)16/h1,6H,(H,13,14)
• InChI Key： KVLGAAOEZJUKJY-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=C(C(F)F)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 96

Additional information on 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-carboxylic acid

2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-carboxylic acid (CAS No. 1807000-66-3)

The compound 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-carboxylic acid (CAS No. 1807000-66-3) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and agrochemicals. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile chemical properties and potential biological activities. The molecule features a pyridine ring substituted with a bromine atom at position 2, a difluoromethyl group at position 4, a nitro group at position 5, and a carboxylic acid group at position 3. These substituents collectively influence the compound's electronic properties, solubility, and reactivity, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of novel antibiotics and anticancer agents. The presence of electron-withdrawing groups such as bromine, nitro, and difluoromethyl groups in 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-carboxylic acid enhances its ability to participate in various chemical reactions, including nucleophilic aromatic substitution and electrophilic addition. These reactions are pivotal in synthesizing bioactive molecules with improved pharmacokinetic profiles.

In terms of synthesis, 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-carboxylic acid can be prepared through a multi-step process involving the nitration of pyridine derivatives followed by bromination and fluorination. The exact synthetic pathway may vary depending on the starting materials and reaction conditions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for downstream applications.

The biological activity of 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-carboxylic acid has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in cancer cell proliferation. For instance, studies have shown that this compound exhibits selective inhibition against kinases such as cyclin-dependent kinase (CDK) 2 and CDK4, which are overexpressed in various types of cancers. These findings suggest that 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-carboxylic acid could serve as a lead compound for the development of targeted anticancer therapies.

Beyond its pharmacological applications, 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-carboxylic acid has also been investigated for its potential use in agrochemicals. Its ability to inhibit plant pathogens such as fungi and bacteria makes it a promising candidate for the development of new-generation pesticides. Recent research has focused on improving the compound's stability under environmental conditions to enhance its efficacy in agricultural settings.

In conclusion, 2-Bromo-4-(difluoromethyl)-5-nitropyridine-3-carboxylic acid (CAS No. 1807000-66-3) is a multifaceted organic compound with diverse applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its biological activities and synthetic pathways, this compound is poised to play an increasingly important role in advancing modern medicine and agriculture.